9-(3,4-dimethoxyphenyl)-2-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide

• IUPAC Name: 9-(3,4-dimethoxyphenyl)-2-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C20H16FN5O4/c1-29-13-8-7-10(9-14(13)30-2)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)11-5-3-4-6-12(11)21/h3-9H,1-2H3,(H2,22,27)(H,24,28)
• InChI Key: BOTAVSYMRNZWCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CC=C4F)OC
• Molecular Formula: C20H16FN5O4
• Molecular Weight: 409.4 g/mol

Description

9-(3,4-dimethoxyphenyl)-2-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide, also known as DX-8951f, is a promising anticancer drug candidate that has been shown to have potent antitumor activity in preclinical studies.

Scientific Research Applications

Chemical Synthesis and Characterization

The scientific interest in derivatives of complex organic compounds, including those similar to 9-(3,4-dimethoxyphenyl)-2-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide, largely revolves around their synthesis and structural analysis. For instance, derivatives of diphenylfluorene and aromatic polyamides have been synthesized for various applications, focusing on their solubility, thermal stability, and potential use in advanced materials. These efforts highlight the broader research context of creating and characterizing novel compounds for technological applications, such as high-performance polymers and materials with specific electrical, optical, or mechanical properties (Hsiao et al., 1999; Guo et al., 2015).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, research has been conducted on analogs and derivatives of purine structures similar to 9-(3,4-dimethoxyphenyl)-2-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide, aiming at discovering new therapeutic agents. For example, studies on lipophilic, acid-stable, adenosine deaminase-activated prodrugs for central nervous system delivery have been performed, highlighting the process of optimizing compounds for enhanced blood-brain barrier penetration and therapeutic efficacy against HIV (Driscoll et al., 1995). This research avenue demonstrates the continuous effort to design drugs with specific targeting mechanisms and improved pharmacokinetic profiles.

Advanced Materials Development

The development of advanced materials utilizing organic compounds with complex structures, including those related to 9-(3,4-dimethoxyphenyl)-2-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide, is a significant area of scientific research. Investigations into new polyamides and polyimides derived from various chemical precursors have shown potential applications in creating materials with exceptional thermal stability, mechanical strength, and optical properties. These materials could have applications in electronics, photonics, and as structural components in high-performance environments (Spiliopoulos et al., 1998).